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Compound of Interest |

7-Bromo-3-iodo-1H-pyrazolo[3,4-
Compound Name:

c]pyridine
CAS No.: 1357946-18-9
Cat. No.: B1142670

Get Quote

\ J

The landscape of modern medicinal chemistry is continually shaped by the exploration of novel
heterocyclic scaffolds that offer precise, multi-directional control over molecular architecture.
Among these, the pyrazolopyridine core has emerged as a "privileged scaffold," a framework
that demonstrates a remarkable propensity for binding to a diverse range of biological targets.
This guide focuses on a particularly valuable, yet underexplored derivative: 7-Bromo-3-iodo-
1H-pyrazolo[3,4-c]pyridine.

The strategic placement of two distinct halogen atoms—bromine and iodine—at positions
amenable to selective, differential chemistry transforms this molecule from a simple heterocycle
into a powerful platform for fragment-based drug discovery (FBDD) and lead optimization.[1]
The pyrazolo[3,4-c]pyridine core is a structural bioisostere of purine, granting it intrinsic
potential to interact with the vast array of cellular proteins that contain purine-binding pockets,
such as kinases.[1] This guide provides a comprehensive technical overview of its synthesis,
characterization, and strategic application, grounded in field-proven chemical principles.

Compound Profile & Physicochemical Properties
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A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in a research setting. While a dedicated CAS number for this specific isomer is not
consistently cited across major databases, its structural identity is well-defined.

Table 1: Physicochemical and Structural Identifiers

Property Value Source
Molecular Formula CeH3BrINs [2]
Molecular Weight 323.92 g/mol

Physical Form Solid

PubChem CID 97289946 [2]
SMILES IC1=NNC2=C1C=CN=C2Br [3]

1S/C6H3BrIN3/c7-5-4-3(1-2-9-
InChl (3]
5)6(8)11-10-4/h1-2H,(H,10,11)

RAGDXYJRZOFKCT-

InChl Ke
y UHFFFAOYSA-N

Note: The CAS Number for the isomeric 7-Bromo-3-iodo-1H-pyrazolo[4,3-c]pyridine is
1357946-27-0.[4] Researchers should exercise caution to ensure they are sourcing the correct

isomer.

Strategic Synthesis and Vectorial Functionalization

The true utility of 7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine lies in its design for selective,
stepwise functionalization. The differential reactivity of the C-l and C-Br bonds is the
cornerstone of this strategy. The C-1 bond is more susceptible to palladium-catalyzed cross-
coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) than the C-Br bond. This
allows for the introduction of a desired moiety at the 3-position while leaving the 7-bromo
position intact for a subsequent, different coupling reaction.

A plausible and efficient synthetic approach can be conceptualized based on established
methodologies for related pyrazolopyridines.[1][5]
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Proposed Synthetic Workflow

The synthesis begins with the construction of the core 7-bromo-1H-pyrazolo[3,4-c]pyridine
scaffold, followed by a regioselective iodination at the C-3 position.

Part 1: Scaffold Synthesis

Substituted
Aminopyridine

Step 1

Diazotization & Cyclization
(e.g., NaNO2, Acz0)

tep 2

Part 2: Regioselective Todination

.- lodinating Agent
(Y—Bromo—lH—pyrazoIo[3,4—c]pyr|d|n9 Qe.g., N-Iodosucgcin?mide, NISD

Step 3

Final Product:
7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine

Click to download full resolution via product page

Caption: Proposed two-part synthetic workflow.

Detailed Experimental Protocol (Hypothetical)

e Synthesis of 7-Bromo-1H-pyrazolo[3,4-c]pyridine: This step would adapt established
procedures, such as a Huisgen-type indazole synthesis, starting from a suitably substituted
aminopyridine precursor.[1] The reaction typically involves diazotization followed by
intramolecular cyclization.
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» Regioselective C-3 lodination:

o

To a solution of 7-Bromo-1H-pyrazolo[3,4-c]pyridine (1.0 eq) in a suitable aprotic solvent
like N,N-Dimethylformamide (DMF), add N-lodosuccinimide (NIS) (1.1-1.5 eq).

o The reaction mixture is stirred at a controlled temperature (e.g., 60 °C) and monitored by
TLC or LC-MS for completion.[5]

o Upon completion, the reaction is quenched with an aqueous solution of sodium thiosulfate
to remove any unreacted iodine.

o The product is extracted into an organic solvent (e.g., ethyl acetate), washed, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure.

o Purification via flash column chromatography on silica gel yields the pure 7-Bromo-3-
iodo-1H-pyrazolo[3,4-c]pyridine.

Causality of Experimental Choices:

e Solvent (DMF): DMF is an excellent polar aprotic solvent that facilitates the dissolution of the
heterocyclic starting material and the NIS reagent, promoting an efficient reaction
environment.

e Reagent (NIS): N-lodosuccinimide is a mild and highly effective electrophilic iodinating agent
for electron-rich heterocyclic systems. It offers superior handling and safety profiles
compared to molecular iodine. The C-3 position of the pyrazolo[3,4-c]pyridine core is
electronically activated and sterically accessible, favoring regioselective substitution.

Application in Kinase Inhibitor Development: A
Scaffold for Growth

The pyrazolopyridine scaffold is a validated pharmacophore in the development of kinase
inhibitors. Derivatives of the related 1H-pyrazolo[3,4-b]pyridine have shown potent and
selective inhibition of Fibroblast Growth Factor Receptors (FGFRs) and TANK-binding kinase 1
(TBK1).[6][7] Similarly, 1H-pyrazolo[3,4-d]pyrimidines have been developed as inhibitors of
Bruton's tyrosine kinase (BTK) and Epidermal Growth Factor Receptor (EGFR).[5][8]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12574688/
https://www.benchchem.com/product/b1142670/docs?utm_src=pdf-body#introduction-unveiling-a-privileged-scaffold-for-drug-discovery
https://www.benchchem.com/product/b1142670/docs?utm_src=pdf-body#introduction-unveiling-a-privileged-scaffold-for-drug-discovery
https://pmc.ncbi.nlm.nih.gov/articles/PMC4904267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9132415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12574688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9466626/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine is perfectly poised to serve as a versatile starting
point for building kinase inhibitors, leveraging its two distinct chemical handles.

Vector 1 (C-3 Position)
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L\ (Boronic Acids/Esters) ‘Solvent-Front' Moieties )_| _ Kinase Inhibitor
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Caption: Orthogonal functionalization strategy for drug discovery.

This "vectorial functionalization™ allows medicinal chemists to systematically explore the
chemical space around the core scaffold.[1] For instance, a Suzuki coupling can be performed
first at the C-3 iodo position to introduce a group that probes the solvent-exposed region of a
kinase active site. Subsequently, a Buchwald-Hartwig amination at the C-7 bromo position can
install a moiety designed to form critical hydrogen bond interactions with the kinase hinge
region. This stepwise, controlled elaboration is a hallmark of efficient fragment-based lead
discovery.[9]

Safety, Handling, and Storage

As a halogenated, biologically active heterocyclic compound, 7-Bromo-3-iodo-1H-
pyrazolo[3,4-c]pyridine requires careful handling.

Table 2: GHS Hazard Information & Handling Recommendations
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Category Information Recommendations

) GHSO06 (Skull and ] o
GHS Pictogram Indicates acute toxicity.
Crossbones)

Signal Word Danger Denotes a severe hazard.

Do not ingest. Wash hands
o thoroughly after handling. If

Hazard Statement H301: Toxic if swallowed. ] )
swallowed, seek immediate

medical attention.

) ) ) ] Always wear appropriate PPE
Personal Protective Equipment  Chemical-resistant gloves, ]
to prevent skin and eye

PPE safety goggles, lab coat.
( ) Y 9098 contact.[10]
] Handle in a well-ventilated Avoid formation and inhalation
Handling )
area or chemical fume hood. of dust.[10]
Store in a tightly sealed Keep away from incompatible
Storage ] ] ]
container in a cool, dry place. materials. Store locked up.[10]
Conclusion

7-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine is more than just another heterocycle; it is a
strategically designed tool for medicinal chemistry and drug discovery. Its pre-installed,
differentially reactive halogen handles provide researchers with a robust and flexible platform
for the synthesis of complex molecular architectures. Grounded in the proven biological
relevance of the pyrazolopyridine scaffold, this compound represents a significant starting point
for developing next-generation therapeutics, particularly in the realm of kinase inhibitors. Its
careful and informed use, guided by the principles outlined in this document, will undoubtedly
accelerate the discovery of novel and potent drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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